Cas no 889942-64-7 (6-Chloro-N-hydroxyindole-3-carboxamidine)

6-Chloro-N-hydroxyindole-3-carboxamidine is a synthetic indole derivative with potential applications in medicinal chemistry and biochemical research. Its structure features a chloro-substituted indole core coupled with a hydroxyamidine functional group, which may serve as a versatile intermediate for the development of enzyme inhibitors or bioactive compounds. The presence of the chloro substituent enhances electrophilic reactivity, while the hydroxyamidine moiety offers chelating properties, making it useful in metal-binding studies. This compound is of interest due to its potential role in modulating biological pathways, particularly in the context of inflammation or oxidative stress. Its well-defined chemical properties facilitate precise modifications for targeted research applications.
6-Chloro-N-hydroxyindole-3-carboxamidine structure
889942-64-7 structure
Product Name:6-Chloro-N-hydroxyindole-3-carboxamidine
CAS No:889942-64-7
MF:C9H8ClN3O
MW:209.632320404053
CID:714317
PubChem ID:135654761
Update Time:2025-06-07

6-Chloro-N-hydroxyindole-3-carboxamidine Chemical and Physical Properties

Names and Identifiers

    • 6-Chloro-N-hydroxy-1H-indole-3-carboximidamide
    • 1H-Indole-3-carboximidamide,6-chloro-N-hydroxy-
    • N-[amino-(6-chloroindol-3-ylidene)methyl]hydroxylamine
    • N-HYDROXY-6-CHLORO-1H-INDOLE-3-CARBOXAMIDINE
    • 1H-Indole-3-carboximidamide,6-chloro-N-hydroxy
    • 6-Chloro-N-hydroxyindole-3-carboxamidine
    • 6-chloro-N'-hydroxy-1H-indole-3-carboximidamide
    • (E)-6-CHLORO-N'-HYDROXY-1H-INDOLE-3-CARBOXIMIDAMIDE
    • (Z)-6-CHLORO-N'-HYDROXY-1H-INDOLE-3-CARBOXIMIDAMIDE
    • 889942-64-7
    • STK650592
    • AKOS005581529
    • Inchi： 1S/C9H8ClN3O/c10-5-1-2-6-7(9(11)13-14)4-12-8(6)3-5/h1-4,12,14H,(H2,11,13)
    • InChI Key： DWLJGJLTENYVAQ-UHFFFAOYSA-N
    • SMILES： ClC1C=CC2C(/C(=N/O)/N)=CNC=2C=1

Computed Properties

  • Exact Mass: 209.03600
  • Monoisotopic Mass: 209.0355896g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 290
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • Surface Charge: 0
  • Tautomer Count: 7
  • XLogP3: 1
  • Topological Polar Surface Area: 74.4Ų

Experimental Properties

  • Density: 1.57±0.1 g/cm3 (20 ºC 760 Torr)
  • Boiling Point: 496.3°C at 760 mmHg
  • Flash Point: 254°C
  • Refractive Index: 1.715
  • PSA: 74.40000
  • LogP: 2.61610

6-Chloro-N-hydroxyindole-3-carboxamidine Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

6-Chloro-N-hydroxyindole-3-carboxamidine Pricemore >>

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